Cas no 82780-39-0 (1,3-Dioxolane, 2,2-dimethyl-4-[2-(phenylmethoxy)ethyl]-, (S)-)

• Product Name: 1,3-Dioxolane, 2,2-dimethyl-4-[2-(phenylmethoxy)ethyl]-, (S)-
• CAS No: 82780-39-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 682607
• PubChem ID: 12841372
• Update Time: 2025-04-19

1,3-Dioxolane, 2,2-dimethyl-4-[2-(phenylmethoxy)ethyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2,2-dimethyl-4-[2-(phenylmethoxy)ethyl]-, (S)-
• (4S)-2,2-dimethyl-4-(2-phenylmethoxyethyl)-1,3-dioxolane
• DTXSID10511218
• PQMIOFVDDSZEEA-ZDUSSCGKSA-N
• EX-A7943M
• (S)-4-(2-benzyloxyethyl)-2,2-dimethyl-1,3-dioxolane
• (4S)-4-[2-(Benzyloxy)ethyl]-2,2-dimethyl-1,3-dioxolane
• 82780-39-0
• SCHEMBL4191243

• Inchi： 1S/C14H20O3/c1-14(2)16-11-13(17-14)8-9-15-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3/t13-/m0/s1
• InChI Key： PQMIOFVDDSZEEA-ZDUSSCGKSA-N
• SMILES： O1C(C)(C)OC[C@@H]1CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų